5-Bromo-1-methyl-4-phenyltriazole

• IUPAC Name: 5-bromo-1-methyl-4-phenyltriazole
• InChI: InChI=1S/C9H8BrN3/c1-13-9(10)8(11-12-13)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: ZYJHYWIPSUARGI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(N=N1)C2=CC=CC=C2)Br
• Molecular Formula: C9H8BrN3
• Molecular Weight: 238.08 g/mol

Description

5-Bromo-1-methyl-4-phenyltriazole is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a triazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Scientific Research Applications

Antimicrobial Activities

Triazole derivatives, including compounds structurally related to 5-Bromo-1-methyl-4-phenyltriazole, have demonstrated significant antimicrobial activities. These activities are particularly notable against various bacteria and fungi, making them valuable in the development of new antimicrobial agents. For example, studies have synthesized and evaluated the antimicrobial efficacy of triazole derivatives, finding that some exhibit more potent activities than traditional antimicrobials such as triclosan and fluconazole (Xu Zhao et al., 2012; R. Ustabaş et al., 2020).

Corrosion Inhibition

In the field of corrosion science, triazole derivatives have been identified as effective corrosion inhibitors, particularly for mild steel in acidic media. Their ability to form stable adsorption layers on metal surfaces significantly reduces corrosion rates. This property is immensely beneficial in extending the lifespan of metal components in industrial systems (M. Lagrenée et al., 2002; F. Bentiss et al., 2007).

Antitumor and Antiviral Activities

The synthesis and biological evaluation of triazole derivatives have uncovered their potential as antitumor and antiviral agents. These compounds have shown efficacy against various cancer cell lines and viruses, highlighting their potential in developing new therapeutic strategies against cancer and viral infections (Łukasz Popiołek et al., 2011; C. C. Cutrì et al., 2002).

Surface Activity and Material Science

Triazole derivatives also exhibit surface activity, which can be leveraged in material science for various applications, including the development of surface coatings and materials processing. Their unique chemical properties enable the modification of surface characteristics for specific applications (R. El-Sayed, 2006).